Cas no 1261855-81-5 (6,4'-Bis(trifluoromethyl)biphenyl-2-carboxylic acid methyl ester)

• Product Name: 6,4'-Bis(trifluoromethyl)biphenyl-2-carboxylic acid methyl ester
• CAS No: 1261855-81-5
• MF: C₁₆H₁₀F₆O₂
• MW: 348.239825725555
• CID: 4790811
• Update Time: 2023-08-17

6,4'-Bis(trifluoromethyl)biphenyl-2-carboxylic acid methyl ester Chemical and Physical Properties

Names and Identifiers

• 6,4'-Bis(trifluoromethyl)biphenyl-2-carboxylic acid methyl ester

• Inchi： 1S/C16H10F6O2/c1-24-14(23)11-3-2-4-12(16(20,21)22)13(11)9-5-7-10(8-6-9)15(17,18)19/h2-8H,1H3
• InChI Key： FRBZWQLCOZQPHF-UHFFFAOYSA-N
• SMILES： FC(C1C=CC=C(C(=O)OC)C=1C1C=CC(C(F)(F)F)=CC=1)(F)F

Computed Properties

• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 8
• Heavy Atom Count: 24
• Rotatable Bond Count: 3
• Complexity: 437
• XLogP3: 5.2
• Topological Polar Surface Area: 26.3